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Compound of Interest

Compound Name: 2,6-Dichlorophenol indophenol

CAS No.: 956-48-6

Cat. No.: B1147628

Get Quote

2,6-Dichlorophenolindophenol: A
Comprehensive Technical Guide
For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the structural formula,

properties, and applications of 2,6-Dichlorophenolindophenol (DCPIP). It is designed to be a

valuable resource for researchers, scientists, and professionals in drug development, offering

detailed information on its physicochemical characteristics, experimental protocols, and

relevant biological pathways.

Structural Formula and Physicochemical Properties
2,6-Dichlorophenolindophenol is a chemical compound that belongs to the indophenol class of

dyes.[1] Its structure features a quinone-imine core with two chlorine atoms substituted on the

phenol ring.[1] This structure is responsible for its characteristic redox properties and

colorimetric changes.[2]
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The physicochemical properties of DCPIP are summarized in the tables below. It is important to

note that DCPIP is commonly available in its sodium salt and sodium salt dihydrate forms,

which have different molecular weights.

Table 1: General and Physicochemical Properties of 2,6-Dichlorophenolindophenol and its

Salts

Property Value

IUPAC Name

4-[(3,5-dichloro-4-

hydroxyphenyl)imino]cyclohexa-2,5-dien-1-

one[2]

Synonyms DCPIP, DCIP, DPIP, Tillman's Reagent[2][3]

CAS Number 956-48-9 (Acid form)[2]

620-45-1 (Sodium salt)[3]

1082681-24-0 (Sodium salt dihydrate)[4]

Molecular Formula C₁₂H₇Cl₂NO₂ (Acid form)[2]

C₁₂H₆Cl₂NNaO₂ (Sodium salt)[3]

C₁₂H₆Cl₂NNaO₂ · 2H₂O (Sodium salt dihydrate)

[4]

Molar Mass 268.09 g/mol (Acid form)[2]

290.08 g/mol (Sodium salt)[3]

326.11 g/mol (Sodium salt dihydrate)[4]

Appearance Dark green crystalline powder[3]

Solubility Soluble in water

Redox Potential (E'₀) +0.22 V (vs. SHE)[5]

Table 2: Spectral Properties of 2,6-Dichlorophenolindophenol
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Property Value Conditions

Maximum Absorbance (λmax)
~600 nm (Oxidized, blue form)

[2]
Neutral/Alkaline pH

Pink (Oxidized form) Acidic pH[6]

Colorless (Reduced form) -

Molar Extinction Coefficient (ε) 18,000 - 19,700 M⁻¹cm⁻¹ pH 8.3, at 600-605 nm

~19,100 M⁻¹cm⁻¹ pH 7.4, at 605 nm[5]

Isobestic Point 522 nm -

Redox Properties and Reaction Mechanisms
DCPIP is widely utilized as a redox indicator due to its distinct color change upon reduction. In

its oxidized state, it is blue in neutral or alkaline solutions and pink in acidic conditions.[2][6]

Upon accepting electrons from a reducing agent, it is converted to its colorless leuco form,

DCPIPH₂.[2] This property is central to its application in various biochemical assays.

The reduction of DCPIP is a two-electron, two-proton process. The general mechanism can be

described as an outer-sphere electron transfer.[7]

DCPIP (Oxidized)
Blue/Pink

DCPIPH₂ (Reduced)
Colorless

+ 2e⁻, + 2H⁺

Reducing Agent
(e.g., Ascorbic Acid)

Oxidized Agent
(e.g., Dehydroascorbic Acid)

Loses 2e⁻

Click to download full resolution via product page

Caption: Redox reaction of 2,6-Dichlorophenolindophenol (DCPIP).

Experimental Protocols
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Quantification of Ascorbic Acid (Vitamin C) by Titration
This method relies on the stoichiometric reduction of DCPIP by ascorbic acid. The endpoint of

the titration is indicated by the persistence of the pink or blue color of unreacted DCPIP.[2]

Materials:

DCPIP solution (0.001 M)

Standard ascorbic acid solution (0.001 M)

Sample containing ascorbic acid (e.g., fruit juice)

Metaphosphoric acid - acetic acid solution (stabilizing agent)

Burette, pipette, conical flask

Procedure:

Preparation of DCPIP solution: Dissolve a known mass of DCPIP sodium salt in distilled

water to make a solution of approximately 0.001 M. This solution should be standardized.

Standardization of DCPIP solution:

Pipette a known volume (e.g., 10 mL) of the standard ascorbic acid solution into a conical

flask.

Add a small volume of the metaphosphoric acid - acetic acid solution.

Titrate with the DCPIP solution from the burette until a faint pink or blue color persists for

at least 30 seconds.[8]

Record the volume of DCPIP solution used and calculate its exact molarity.

Titration of the sample:

Pipette a known volume of the sample (e.g., 10 mL of fruit juice) into a conical flask.[8]

Titrate with the standardized DCPIP solution until the endpoint is reached.[8]
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Record the volume of DCPIP solution used.

Calculation: The concentration of ascorbic acid in the sample can be calculated using the

stoichiometry of the reaction (1 mole of ascorbic acid reacts with 1 mole of DCPIP).[9]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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